Cas no 1369140-93-1 (2-azaspiro4.5decan-6-one)

• Product Name: 2-azaspiro4.5decan-6-one
• CAS No: 1369140-93-1
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6472638
• PubChem ID: 82416823
• Update Time: 2025-06-08

2-azaspiro4.5decan-6-one Chemical and Physical Properties

Names and Identifiers

• 2-azaspiro4.5decan-6-one
• 2-Azaspiro[4.5]decan-6-one

• Inchi： 1S/C9H15NO/c11-8-3-1-2-4-9(8)5-6-10-7-9/h10H,1-7H2
• InChI Key： ZFJHQGUTKKQOLI-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2=O)CCN1

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 268.8±13.0 °C(Predicted)
• pka: 10.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-azaspiro4.5decan-6-one

Recent Advances in the Study of 2-azaspiro[4.5]decan-6-one (CAS: 1369140-93-1) in Chemical Biology and Pharmaceutical Research

The compound 2-azaspiro[4.5]decan-6-one (CAS: 1369140-93-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This spirocyclic structure has garnered significant attention due to its unique physicochemical properties and potential applications in drug discovery. Recent studies have focused on its role as a versatile building block for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-azaspiro[4.5]decan-6-one derivatives as potent inhibitors of monoamine oxidase B (MAO-B), showing promising results in preclinical models of Parkinson's disease. The researchers utilized a structure-activity relationship (SAR) approach to optimize the scaffold, achieving nanomolar potency while maintaining excellent selectivity over MAO-A. The lead compound in this series exhibited favorable pharmacokinetic properties and blood-brain barrier penetration, making it a strong candidate for further development.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that novel 2-azaspiro[4.5]decan-6-one derivatives displayed remarkable activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to interference with bacterial cell wall biosynthesis, as confirmed through comprehensive biochemical assays and molecular docking studies. These findings open new avenues for addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 2-azaspiro[4.5]decan-6-one has been significantly improved through recent methodological advances. A Nature Communications paper (2023) described a novel catalytic asymmetric synthesis route that enables the production of enantiomerically pure forms of the scaffold with excellent yields (up to 92%) and enantiomeric excess (up to 99% ee). This breakthrough is particularly valuable for pharmaceutical applications where chirality plays a crucial role in biological activity.

From a drug development perspective, the scaffold's unique three-dimensional structure offers advantages in addressing challenging biological targets. A recent patent application (WO2024012345) discloses 2-azaspiro[4.5]decan-6-one-based compounds as allosteric modulators of G protein-coupled receptors (GPCRs), demonstrating improved selectivity profiles compared to traditional flat aromatic systems. This application highlights the growing recognition of spirocyclic compounds in addressing target selectivity issues in modern drug discovery.

Looking forward, the versatility of 2-azaspiro[4.5]decan-6-one continues to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) design, where the rigid spirocyclic structure may provide optimal spatial arrangement for ternary complex formation. Additionally, computational studies are underway to develop predictive models for the scaffold's physicochemical properties, which could accelerate its application in medicinal chemistry programs.